Cas no 21889-33-8 (Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate)

• Product Name: Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate
• CAS No: 21889-33-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 270965
• PubChem ID: 3082198
• Update Time: 2025-11-06

Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-(2-aminophenyl)-1,4-dihydro-2,6-dimethyl-, 3,5-dimethyl ester
• Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate
• DIMETHYL 1,4-DIHYDRO-2,6-DIMETHYL-4-(2’-AMINOPHENYL)-PYRIDINE-3,5-DICARBOXYLATE,WHITE POWDER
• Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2'-aminophenyl)-pyridine-3,5-dicarboxylate
• dimethyl 4-(2-aminophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 2,6-dimethyl-3,5-dimethoxycarbonyl-4-o-aminophenyl-1,4-dihydropyridine
• Bmcdapp
• 4-(2-aminophenyl)-2,6-dimethyl-3,5-bis(methoxycarbonyl)-1,4-dihydropyridine
• Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2 inverted exclamation mark -aminophenyl)-pyridine-3,5-dicarboxylate
• dimethyl 4-(2-aminophenyl)-2, 6-dimethyl-1, 4-dihydropyridine-3, 5-dicarboxylate
• GFFLVIDSGAZNKC-UHFFFAOYSA-N
• SCHEMBL10541215
• 3,5-Pyridinedicarboxylic acid, 4-(2-aminophenyl)-1,4-dihydro-2,6-dimethyl-, dimethyl ester
• CHEMBL67623
• 3,5-Bis(methoxycarbonyl)-2,6,-dimethyl-4-(2-aminophenyl)-1,4-dihydropyridine
• FT-0667409
• 21889-33-8
• DTXSID80176292
• DTXCID3098783
• DA-20140

• Inchi： 1S/C17H20N2O4/c1-9-13(16(20)22-3)15(11-7-5-6-8-12(11)18)14(10(2)19-9)17(21)23-4/h5-8,15,19H,18H2,1-4H3
• InChI Key： GFFLVIDSGAZNKC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 316.14200
• Monoisotopic Mass: 316.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6A^2

Experimental Properties

• Density: 1.204
• Melting Point: 179-181°C
• Boiling Point: 455.8°Cat760mmHg
• Flash Point: 229.5°C
• Refractive Index: 1.565
• PSA: 90.65000
• LogP: 2.75960

Additional information on Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate

Recent Advances in the Study of Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate (CAS: 21889-33-8)

Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate (CAS: 21889-33-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, providing insights into its synthesis, mechanism of action, and therapeutic potential.

Recent literature highlights the compound's role as a precursor in the synthesis of more complex molecules with potential pharmacological activities. Its unique structure, featuring a dihydropyridine core and an aminophenyl group, makes it a versatile intermediate in medicinal chemistry. Researchers have focused on optimizing its synthesis to improve yield and purity, which is critical for scaling up production for further studies.

In terms of biological activity, preliminary studies suggest that Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing anti-inflammatory agents. However, detailed mechanistic studies are still needed to fully understand its interactions at the molecular level.

Another area of investigation is the compound's potential use in neurodegenerative diseases. Some studies have indicated that derivatives of this compound may cross the blood-brain barrier and exhibit neuroprotective effects. These findings are preliminary but suggest a promising avenue for future research, particularly in the context of Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain. The compound's solubility and stability under physiological conditions need further optimization to enhance its bioavailability. Additionally, comprehensive toxicological studies are required to assess its safety profile before it can be considered for clinical development.

In conclusion, Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate (CAS: 21889-33-8) represents a compound with significant potential in pharmaceutical research. Ongoing studies are expected to provide deeper insights into its applications and limitations, paving the way for its eventual use in drug development.